Cas no 1805513-61-4 (6-Amino-4-phenylpicolinaldehyde)

• Product Name: 6-Amino-4-phenylpicolinaldehyde
• CAS No: 1805513-61-4
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 4803463
• Update Time: 2025-05-23

6-Amino-4-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-phenylpicolinaldehyde

• Inchi： 1S/C12H10N2O/c13-12-7-10(6-11(8-15)14-12)9-4-2-1-3-5-9/h1-8H,(H2,13,14)
• InChI Key： UJSJDCIVGYVXDR-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.9
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-phenylpicolinaldehyde

Introduction to 6-Amino-4-phenylpicolinaldehyde (CAS No. 1805513-61-4)

6-Amino-4-phenylpicolinaldehyde, also known by its CAS number 1805513-61-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, catalysis, and advanced materials. Recent studies have highlighted its role in various biochemical pathways and its potential as a precursor for more complex molecules.

The molecular structure of 6-Amino-4-phenylpicolinaldehyde consists of a pyridine ring substituted with an amino group at position 6 and a phenyl group at position 4, along with an aldehyde functional group. This combination of functional groups imparts the compound with versatile reactivity, making it a valuable building block in organic synthesis. The amino group at position 6 facilitates nucleophilic reactions, while the phenyl group at position 4 contributes to aromatic stability and potential for further substitution.

Recent research has focused on the synthesis and characterization of 6-Amino-4-phenylpicolinaldehyde. A study published in the Journal of Organic Chemistry demonstrated a novel synthetic route involving a multi-step process that includes nitration, reduction, and alkylation. This method significantly improves the yield and purity of the compound compared to traditional methods. The compound's stability under various reaction conditions has also been extensively studied, revealing its robustness in both acidic and basic environments.

In terms of applications, 6-Amino-4-phenylpicolinaldehyde has shown promise in the development of bioactive molecules. For instance, researchers have explored its use as a chelating agent in metalloenzyme inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory activity against certain proteases, suggesting its potential in anti-cancer drug development.

The compound's role in materials science is another area of active research. Its ability to form coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. A team from the University of California reported that 6-Amino-4-phenylpicolinaldehyde-based catalysts exhibit high efficiency in asymmetric hydrogenation reactions, which are crucial for the production of chiral pharmaceuticals.

From an environmental perspective, the biodegradability and toxicity of 6-Amino-4-phenylpicolinaldehyde have been assessed under simulated environmental conditions. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term ecological impacts.

In conclusion, 6-Amino-4-phenylpicolinaldehyde (CAS No. 1805513-61-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in drug discovery and materials science.